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Compound of Interest

Compound Name: 1,4-Butanedione

CAS No.: 4440-92-0

Cat. No.: B1669857

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

succinaldehyde (butanedial), a bifunctional aldehyde of significant interest in chemical

synthesis and bioconjugation. The following sections detail its nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data, along with the experimental protocols

for acquiring these spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of

succinaldehyde. Due to the molecule's symmetry, its NMR spectra are relatively simple.

1.1. Data Presentation

The ¹H and ¹³C NMR spectral data for succinaldehyde are summarized in the tables below.

Table 1: ¹H NMR Spectroscopic Data for Succinaldehyde[1]
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Protons
Chemical Shift (δ)
in ppm

Multiplicity Integration

Aldehydic Protons (-

CHO)
~9.80 Singlet 2H

Methylene Protons (-

CH₂-)
~2.79 Singlet 4H

Table 2: ¹³C NMR Spectroscopic Data for Succinaldehyde[1]

Carbon Atom Chemical Shift (δ) in ppm

Carbonyl Carbon (C=O) ~199.8

Methylene Carbon (-CH₂-) ~36.2

1.2. Experimental Protocols

Sample Preparation: A solution of succinaldehyde is prepared by dissolving the compound in

a deuterated solvent, typically chloroform-d (CDCl₃) or water-d₂O (D₂O). The concentration

is typically in the range of 5-25 mg/mL.

Instrumentation: A high-resolution NMR spectrometer, such as a Bruker 400 MHz or 600

MHz instrument, is commonly used.

¹H NMR Acquisition:

Pulse Program: A standard single-pulse experiment is used.

Number of Scans: 16 to 64 scans are typically acquired to ensure a good signal-to-noise

ratio.

Relaxation Delay: A relaxation delay of 1-5 seconds is set between pulses.

Referencing: The chemical shifts are referenced to the residual solvent peak (e.g., CDCl₃

at 7.26 ppm) or an internal standard like tetramethylsilane (TMS).
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¹³C NMR Acquisition:

Pulse Program: A proton-decoupled pulse sequence is used to provide singlet peaks for

each unique carbon.

Number of Scans: A larger number of scans (e.g., 1024 or more) is required due to the low

natural abundance of the ¹³C isotope.

Relaxation Delay: A relaxation delay of 2-5 seconds is employed.

Referencing: Chemical shifts are referenced to the solvent peak (e.g., CDCl₃ at 77.16

ppm) or TMS.

Infrared (IR) Spectroscopy
IR spectroscopy is utilized to identify the functional groups present in a molecule. The IR

spectrum of succinaldehyde is characterized by the prominent absorption bands of the

aldehyde functional group.

2.1. Data Presentation

Table 3: Characteristic IR Absorption Bands for Succinaldehyde[2]

Functional Group Absorption Range (cm⁻¹) Description of Vibration

C-H (aldehyde) ~2830 and ~2730 C-H stretch (Fermi doublet)

C=O (aldehyde) ~1711 Carbonyl stretch

C-H (alkane) ~2910 C-H stretch

2.2. Experimental Protocols

Sample Preparation: For a liquid sample like succinaldehyde, the neat liquid can be

analyzed. A thin film of the liquid is placed between two salt plates (e.g., NaCl or KBr).

Alternatively, a solution can be prepared using a solvent that has minimal interference in the

regions of interest (e.g., carbon tetrachloride).
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Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the

spectrum.

Data Acquisition:

A background spectrum of the salt plates (or the solvent) is first recorded.

The sample is then placed in the beam path, and the sample spectrum is acquired.

The final spectrum is presented as a plot of transmittance or absorbance versus

wavenumber (cm⁻¹).

Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

3.1. Data Presentation

The electron ionization (EI) mass spectrum of succinaldehyde is expected to show a molecular

ion peak and several characteristic fragment ions.

Table 4: Mass Spectrometry Data for Succinaldehyde[2]

m/z Ion Relative Intensity

86 [C₄H₆O₂]⁺˙ (Molecular Ion) Moderate

58 [C₃H₆O]⁺˙ Base Peak

57 [C₃H₅O]⁺

29 [CHO]⁺

28 [C₂H₄]⁺˙

3.2. Plausible Fragmentation Pattern
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The fragmentation of succinaldehyde under electron ionization is expected to proceed through

several key pathways:

Alpha-Cleavage: Cleavage of the C-C bond adjacent to a carbonyl group. Loss of a formyl

radical (•CHO) from the molecular ion results in the formation of an ion at m/z 57.

McLafferty Rearrangement: This is a characteristic fragmentation for carbonyl compounds

with a γ-hydrogen. A six-membered transition state leads to the elimination of a neutral

alkene (ethene in this case) and the formation of a radical cation at m/z 58, which is

observed as the base peak.[2]

Loss of Water: Dehydration of the molecular ion can lead to a peak at m/z 68.

Further Fragmentation: The initial fragment ions can undergo further fragmentation to

produce smaller ions, such as the formyl cation at m/z 29 and the ethene radical cation at

m/z 28.

3.3. Experimental Protocols

Sample Introduction: Succinaldehyde, being a volatile liquid, is well-suited for Gas

Chromatography-Mass Spectrometry (GC-MS) analysis. The sample is injected into the GC,

where it is vaporized and separated from any impurities on a capillary column.

Instrumentation: A GC system coupled to a mass spectrometer with an electron ionization

(EI) source is used.

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Injector Temperature: Typically set around 250 °C.

Oven Program: A temperature gradient is used to elute the compound, for example,

starting at 50 °C and ramping up to 250 °C.

Carrier Gas: Helium is commonly used as the carrier gas.

MS Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly used.

Scan Range: The mass-to-charge ratio (m/z) is scanned over a range, for example, from

20 to 200 amu.

Workflow Visualization
The general workflow for the spectroscopic analysis of a chemical compound like

succinaldehyde is depicted below.
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Caption: General workflow for the spectroscopic analysis of succinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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